Cas no 87687-03-4 (O-Pentylresorufin)

• Product Name: O-Pentylresorufin
• CAS No: 87687-03-4
• MF: C₁₇H₁₇NO₃
• MW: 283.321784734726
• MDL: MFCD00037664
• CID: 722045
• PubChem ID: 24898138
• Update Time: 2024-10-26

O-Pentylresorufin Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one,7-(pentyloxy)-
• O-Pentylresorufin
• Resorufin pentyl ether
• Pentoxyresorufin
• 7-amoxyphenoxazin-3-one
• 7-Pentoxy-3H-phenoxazin-3-one
• 7-pentoxyphenoxazin-3-one
• 7-Pentoxyphenoxazone
• 7-PENTOXYRESORUFIN
• 7-PENTYLOXY-3-PHENOXAZONE
• O(7)-PENTYLRESORUFIN
• 7-Pentyloxy-3H-phenoxazin-3-one
• O7-Pentylresorufin
• 7-(Pentyloxy)-3H-phenoxazin-3-one
• 7-(Pentyloxy)-3H-phenoxazin-3-one (ACI)
• NS00115999
• DTXSID50236554
• MFCD00037664
• 3H-Phenoxazin-3-one, 7-(pentyloxy)-
• DTXCID80159045
• SCHEMBL505449
• J-100241
• DA-67169
• ZPSOKQFFOYYPKC-UHFFFAOYSA-N
• CCG-356384
• HY-D0147
• CS-0010056
• AKOS005428989
• 87687-03-4
• STK299140

• MDL： MFCD00037664
• Inchi： 1S/C17H17NO3/c1-2-3-4-9-20-13-6-8-15-17(11-13)21-16-10-12(19)5-7-14(16)18-15/h5-8,10-11H,2-4,9H2,1H3
• InChI Key： ZPSOKQFFOYYPKC-UHFFFAOYSA-N
• SMILES： O=C1C=C2C(=NC3C(O2)=CC(OCCCCC)=CC=3)C=C1

Computed Properties

• Exact Mass: 283.12100
• Monoisotopic Mass: 283.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Melting Point: 151-153°C
• Solubility: acetonitrile: 0.25 mg/mL, clear, brown-orange
• PSA: 52.33000
• LogP: 3.86180

O-Pentylresorufin Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38